Cas no 144164-32-9 (methyl (2S)-2-isocyanato-3,3-dimethylbutanoate)

• Product Name: methyl (2S)-2-isocyanato-3,3-dimethylbutanoate
• CAS No: 144164-32-9
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 3748638
• PubChem ID: 59856496
• Update Time: 2025-04-22

methyl (2S)-2-isocyanato-3,3-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-isocyanato-3,3-dimethyl-, methyl ester, (S)-
• Butanoic acid, 2-isocyanato-3,3-diMethyl-, Methyl ester,(2S)-
• KIWOXGRYRHPUQC-ZCFIWIBFSA-N
• methyl (2S)-2-isocyanato-3,3-dimethylbutanoate
• 144164-32-9
• methyl(2S)-2-isocyanato-3,3-dimethylbutanoate
• SCHEMBL1579513
• EN300-1458587
• methyl 3-methyl-N-(oxomethylene)-L-valinate
• methyl (s)-2-isocyanato-3,3-dimethylbutanoate

• Inchi： 1S/C8H13NO3/c1-8(2,3)6(9-5-10)7(11)12-4/h6H,1-4H3/t6-/m1/s1
• InChI Key： KIWOXGRYRHPUQC-ZCFIWIBFSA-N
• SMILES： C(OC)(=O)[C@@H](N=C=O)C(C)(C)C

Computed Properties

• Exact Mass: 171.08954328Da
• Monoisotopic Mass: 171.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives